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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1353273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the initial findings regarding the

antimicrobial properties of lactose octaacetate. The information is compiled from early

scientific reports, focusing on quantitative data, experimental methodologies, and the logical

framework of the conducted research. This document is intended to serve as a foundational

resource for researchers and professionals in the fields of microbiology, pharmacology, and

drug development.

Quantitative Antimicrobial Activity
Initial studies have demonstrated that lactose octaacetate exhibits more potent antifungal

activity than antibacterial activity. The primary method used to quantify this has been the agar

well diffusion assay, with the diameter of the inhibition zone serving as a measure of

antimicrobial efficacy.

Antifungal Susceptibility Data
The antifungal activity of lactose octaacetate, dissolved in methanol (MeOH) and dimethyl

sulfoxide (DMSO), was evaluated against several fungal species. The results, presented as the

diameter of the zone of inhibition in millimeters, are summarized in Table 1.

Table 1: Antifungal Activity of Lactose Octaacetate (10 mg/mL) Expressed as Diameter of

Inhibition Zone (mm)
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Test
Microorganism

Lactose
Octaacetate in
MeOH (mm)

Lactose
Octaacetate in
DMSO (mm)

Nystatin (40 µg/mL)
(mm)

Aspergillus niger

ATCC 1015
15 16 21

Penicillium sp. 14 15 20

Rhizopus sp. 12 12 19

Fusarium moniliforme

ATCC 38932
13 14 22

Data sourced from Todorova et al. (2021).[1] Note: The solvents (MeOH and DMSO) used as

controls showed no antimicrobial activity.

Antibacterial Susceptibility Data
Lactose octaacetate demonstrated limited to no activity against the tested bacterial and yeast

strains. For this reason, quantitative data for antibacterial effects are not presented in the initial

reports.

Experimental Protocols
The following sections detail the methodologies employed in the initial antimicrobial screening

of lactose octaacetate.

Synthesis of Lactose Octaacetate
While various synthesis methods exist, a "green" synthesis approach using microwave

irradiation has been reported.[1]

Materials: D(+)-lactose monohydrate, acetic anhydride, and anhydrous sodium acetate.

Procedure: A mixture of D(+)-lactose monohydrate, acetic anhydride, and anhydrous sodium

acetate is subjected to microwave irradiation.

Purification: The resulting lactose octaacetate is purified through recrystallization.
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Antimicrobial Susceptibility Testing: Agar Well Diffusion
Method
The antimicrobial activity of lactose octaacetate was determined using the agar well diffusion

method.[1]

Microbial Strains:

Fungi: Aspergillus niger ATCC 1015, Penicillium sp., Rhizopus sp., Fusarium moniliforme

ATCC 38932.

Culture Media:

Malt extract agar (MEA) was used for the cultivation of fungi. The composition of MEA is

20 g malt extract, 20 g dextrose, 6 g peptone, and 15 g agar dissolved in 1 L of deionized

water, with a final pH of 5.5.

Inoculum Preparation:

Fungal spore suspensions were prepared and adjusted to a concentration of 1.0 × 10⁵

CFU/mL.

Assay Procedure:

Sterile MEA is poured into petri dishes and allowed to solidify.

The solidified agar is inoculated with the respective fungal spore suspension.

Wells of a specific diameter (e.g., 6 mm) are created in the agar using a sterile cork borer.

A defined volume (e.g., 60 µL) of the lactose octaacetate solution (10 mg/mL in methanol

or DMSO) is added to each well.

Positive controls (e.g., Nystatin) and negative controls (solvents alone) are also added to

separate wells.

The plates are incubated, and the diameter of the zone of inhibition around each well is

measured at 24 and 48 hours.
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Visualized Workflows and Relationships
To provide a clearer understanding of the experimental processes and logical connections, the

following diagrams have been generated using the DOT language.

Synthesis and Purification Workflow

Synthesis

Purification

D(+)-Lactose Monohydrate

Microwave Irradiation

Acetic Anhydride Anhydrous Sodium Acetate

Crude Lactose Octaacetate

Recrystallization

Pure Lactose Octaacetate

Click to download full resolution via product page

Workflow for the synthesis and purification of lactose octaacetate.

Antimicrobial Assay Workflow
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Experimental workflow for the agar well diffusion antimicrobial assay.
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Concluding Remarks
The initial reports on lactose octaacetate indicate a selective antimicrobial profile with notable

antifungal properties. The provided data and protocols offer a starting point for further

investigation into its mechanism of action, spectrum of activity, and potential therapeutic

applications. Future research should focus on determining the minimum inhibitory

concentrations (MICs) for a broader range of microorganisms, exploring the potential for

synergistic effects with other antimicrobial agents, and elucidating the specific biochemical

pathways targeted by this compound. As of this report, no specific signaling pathways related

to the antimicrobial action of lactose octaacetate have been detailed in the initial findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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